Cas no 1897334-53-0 (5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1897334-53-0
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 5770815
• PubChem ID: 137017053
• Update Time: 2025-10-22

5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• EN300-1755304
• 1897334-53-0
• 5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C11H9NO5/c1-16-6-2-3-9(13)7(4-6)10-5-8(11(14)15)12-17-10/h2-5,13H,1H3,(H,14,15)
• InChI Key： JTELWQOLGOUCST-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C(=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897334-53-0)

5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897334-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both hydroxy and methoxy functional groups on the phenyl ring, combined with the oxazole-carboxylic acid moiety, makes this molecule a versatile intermediate for synthesizing more complex structures.

In recent years, the demand for heterocyclic compounds like 5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid has surged due to their potential in developing anti-inflammatory and antioxidant agents. Researchers are particularly interested in its role as a scaffold for medicinal chemistry, given its ability to interact with various biological targets. The compound's CAS No. 1897334-53-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key trends driving interest in this compound is the growing focus on natural product-inspired drug design. The methoxyphenyl and hydroxyphenyl groups are common motifs in plant-derived bioactive molecules, which aligns with the current shift toward green chemistry and sustainable pharmaceutical development. Additionally, the oxazole ring is a privileged structure in drug discovery, often associated with improved pharmacokinetic properties.

From a synthetic perspective, 5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid offers several advantages. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with enhanced bioactivity. This flexibility is crucial for optimizing drug candidates in high-throughput screening programs. Moreover, the compound's stability under physiological conditions makes it a promising candidate for further preclinical evaluation.

The compound's potential applications extend beyond therapeutics. It is also being explored in material science, particularly in the development of fluorescent probes and organic electronic materials. The conjugated system formed by the oxazole and phenyl rings contributes to its unique photophysical properties, which are valuable in designing sensors and optoelectronic devices.

In conclusion, 5-(2-Hydroxy-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897334-53-0) represents a multifaceted compound with broad implications across multiple scientific disciplines. Its structural features and functional groups make it a valuable asset in drug discovery, material science, and biochemical research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovation in these fields.